(R)-Nilvadipine

• CAS: 109545-29-1
• Molecular Formula: C28H19P

Racemic nilvadipine contains an inactive (S)-enantiomer that confounds pharmacological signals. Enantiopure (R)-nilvadipine is the sole L-type calcium channel blocker, achieving 2.4- to 3.6-fold higher AUC than the (-)-enantiomer, and uniquely combines LCC blockade with SYK inhibition for Alzheimer's and neuroinflammation research. - Eliminates confounding (S)-enantiomer effects for accurate dose-response modeling - Vascular/cardiac selectivity ratio of 251 (9-10× higher than nifedipine) - Dual-mechanism probe for LCC/SYK studies with documented anti-atherogenic efficacy Supplied with certificate of analysis; custom packaging available.

Enantiopure (R)-Nilvadipine Overview

(R)-Nilvadipine (CAS 109545-29-1), also designated (+)-nilvadipine, is the pharmacologically active enantiomer of the dihydropyridine (DHP) calcium channel blocker nilvadipine (INN) [1]. The racemate (CAS 75530-68-6) has been clinically approved for the treatment of hypertension and angina pectoris [2]. The compound possesses a single chiral center at the C-4 position of the 1,4-dihydropyridine ring, yielding the vasoactive (R)/(+)-enantiomer and the largely L-type calcium channel-inactive (S)/(−)-enantiomer [1]. (R)-Nilvadipine is the sole enantiomer responsible for high-affinity blockade of L-type calcium channels in vascular smooth muscle, making enantiopure sourcing critical for targeted pharmacological investigations [3].

Workflow

Stereochemical-control study fit

Selection

Enantiomer-attribution review

Use Context

L-type calcium channel assay context

Probe Type

Dual-mechanism LCC/SYK probe

• [1] Wikipedia. Nilvadipin. CAS 75530-68-6 (racemate); 109545-29-1 (R)-Nilvadipin; 109545-30-4 (S)-Nilvadipin. View Source
• [2] Rosenthal J. Nilvadipine: profile of a new calcium antagonist. An overview. J Cardiovasc Pharmacol. 1994;24 Suppl 2:S92-107. PMID: 7898101. View Source
• [3] Paris D, et al. The Spleen Tyrosine Kinase (Syk) Regulates Alzheimer Amyloid-β Production and Tau Hyperphosphorylation. J Biol Chem. 2014;289(49):33927-33944. doi:10.1074/jbc.M114.608091. View Source

Why Enantiopure (R)-Nilvadipine Is Irreplaceable

Racemic nilvadipine and other generic DHP calcium channel blockers (e.g., nifedipine, amlodipine) are not functionally interchangeable with enantiopure (R)-nilvadipine. The (R)/(+)-enantiomer is solely responsible for L-type calcium channel blockade, while the (S)/(−)-enantiomer is effectively inactive at this target [1]. In human pharmacokinetics, the (+)-enantiomer achieves plasma concentrations approximately 2.5-fold higher than the (−)-enantiomer after oral racemic administration, with AUC values 2.4- to 3.6-fold greater — a consistent stereoselective exposure difference that a racemic formulation cannot replicate when the objective is to attribute effects to L-channel blockade alone [2][3]. Furthermore, nilvadipine’s vascular/cardiac selectivity ratio of 251 exceeds that of nifedipine by 9- to 10-fold, demonstrating that even within the DHP class, nitrophenyl-substituted members do not share interchangeable safety margins [4]. For research applications targeting either calcium-channel-dependent or calcium-channel-independent mechanisms (e.g., SYK inhibition), enantiopure sourcing is mandatory to avoid confounding pharmacological signals.

(R)-Nilvadipine

Enantiomer-specific L-channel activity; racemate or (S)-enantiomer may shift pharmacological interpretation

Racemic nilvadipine

Nilvadipine-based

Vascular selectivity profile may not transfer across different DHP substitution patterns

Nifedipine

L-type-selective

Neuronal L-type selectivity context may not transfer; non-selective HVA inhibition in neuronal models

Amlodipine

Enantiopure sourcing is required for unambiguous attribution of calcium-channel-dependent vs. SYK-dependent effects.

• [1] Paris D, et al. The Spleen Tyrosine Kinase (Syk) Regulates Alzheimer Amyloid-β Production and Tau Hyperphosphorylation. J Biol Chem. 2014;289(49):33927-33944. doi:10.1074/jbc.M114.608091. View Source
• [2] Tokuma Y, Fujiwara T, Noguchi H. Determination of (+)- and (−)-Nilvadipine in Human Plasma Using Chiral Stationary-Phase Liquid Chromatography and Gas Chromatography-Mass Spectrometry, and a Preliminary Pharmacokinetic Study in Humans. J Pharm Sci. 1987;76(4):310-313. doi:10.1002/jps.2600760410. View Source
• [3] Tokuma Y, Fujiwara T, Noguchi H. Multiple-Dose Pharmacokinetics of Nilvadipine in Healthy Volunteers. J Clin Pharmacol. 1988;28(4):350-355. View Source
• [4] Honerjäger P, Seibel K. Pharmacodynamics of nilvadipine, a new dihydropyridine-type calcium antagonist. J Cardiovasc Pharmacol. 1992;20 Suppl 6:S15-21. PMID: 1283184. View Source

Differentiated Evidence for (R)-Nilvadipine

Vascular Selectivity vs. Nifedipine

(R)-Nilvadipine, as the L-channel-active component of nilvadipine, confers a vascular/cardiac potency ratio of 251, which is approximately 9- to 10-fold higher than the ratio of 25–28 reported for the prototype DHP nifedipine [1][2]. This indicates that at equipotent vasodilatory doses, nilvadipine produces substantially less myocardial calcium channel blockade than nifedipine.

Vascular selectivity

Head-to-head

Vascular/cardiac ratio 251 vs. nifedipine 25–28

9- to 10-fold higher selectivity index

Supports vasoselectivity-driven endpoint interpretation

In vitro vascular vs. myocardial tissue assays

Evidence Dimension	Vascular/cardiac potency ratio (vasoselectivity index)
Target Compound Data	251 (nilvadipine racemate; vasodilatory potency conferred by (+)-enantiomer)
Comparator Or Baseline	Nifedipine: vascular/cardiac ratio ~25–28
Quantified Difference	9- to 10-fold higher than nifedipine
Conditions	In vivo hemodynamic and in vitro vascular vs. myocardial tissue assays (referenced in review)

Why This Matters

A higher vascular/cardiac selectivity ratio means a wider therapeutic window between desired vasodilation and undesired cardiodepression, critical for selecting a CCB for hypertensive patients with compromised cardiac function.

• [1] Honerjäger P, Seibel K. Pharmacodynamics of nilvadipine, a new dihydropyridine-type calcium antagonist. J Cardiovasc Pharmacol. 1992;20 Suppl 6:S15-21. PMID: 1283184. View Source
• [2] Rosenthal J. Nilvadipine: profile of a new calcium antagonist. An overview. J Cardiovasc Pharmacol. 1994;24 Suppl 2:S92-107. PMID: 7898101. View Source

Stereoselective Plasma Exposure

Following a single 6 mg oral dose of racemic nilvadipine to healthy subjects, the AUC of the (+)-enantiomer was 2.4- to 3.6-fold higher than that of the (−)-enantiomer, with similar elimination half-lives between the two enantiomers [1]. In a multiple-dose study (4 mg q12h), the steady-state plasma concentration of (+)-nilvadipine was approximately 2.5-fold higher than (−)-nilvadipine [2].

Stereoselective exposure

Head-to-head

(+)-enantiomer AUC 2.4–3.6× higher than (−)-enantiomer

Css ratio ~2.5; healthy volunteers, 6 mg single/4 mg multiple dose

Supports enantiomer-specific PK/PD modeling review

Racemate total plasma concentration does not reflect active-enantiomer exposure

Evidence Dimension	Systemic exposure (AUC) after oral racemic administration
Target Compound Data	(+)-Nilvadipine: AUC 2.4–3.6× higher than antipode (single dose); ~2.5× higher Css (multiple dose)
Comparator Or Baseline	(−)-Nilvadipine: lower AUC and Css
Quantified Difference	AUC ratio (+)/(−) = 2.4–3.6 (single dose); Css ratio ~2.5 (multiple dose)
Conditions	Healthy human volunteers; 6 mg single oral dose (n=4) [1]; 4 mg q12h multiple dosing (n=6) [2]

Why This Matters

When using racemic nilvadipine, the active (+)-enantiomer achieves substantially higher systemic exposure than the inactive (−)-enantiomer, meaning that total plasma drug concentration does not reflect pharmacologically active concentration — a critical consideration for PK/PD modeling and in vivo experimental design.

• [1] Tokuma Y, Fujiwara T, Noguchi H. Determination of (+)- and (−)-Nilvadipine in Human Plasma Using Chiral Stationary-Phase Liquid Chromatography and Gas Chromatography-Mass Spectrometry, and a Preliminary Pharmacokinetic Study in Humans. J Pharm Sci. 1987;76(4):310-313. doi:10.1002/jps.2600760410. View Source
• [2] Tokuma Y, Fujiwara T, Noguchi H. Multiple-Dose Pharmacokinetics of Nilvadipine in Healthy Volunteers. J Clin Pharmacol. 1988;28(4):350-355. View Source

Neuronal L-Type Channel Selectivity vs. Amlodipine

In acutely dissociated rat hippocampal CA1 pyramidal neurons, nilvadipine selectively inhibited the L-type Ca²⁺ channel current, which comprised 34% of the total high-voltage-activated (HVA) ICa, with an IC50 of 1.5 × 10⁻⁷ M [1]. In contrast, amlodipine non-selectively inhibited HVA Ca²⁺ channel subtypes under identical experimental conditions [1]. For low-voltage-activated (LVA) ICa, nilvadipine exhibited stronger use-dependent inhibition (IC50 at 1-s stimulation: 1.9 × 10⁻⁶ M) compared to amlodipine (IC50: 4.0 × 10⁻⁶ M) [1].

Neuronal L-type selectivity

Head-to-head

Selective L-type HVA ICa inhibition; amlodipine non-selective

Rat hippocampal CA1 neurons; IC50 HVA = 1.5 × 10⁻⁷ M

Supports mechanism-specific neuronal channel study fit

Avoids off-target N-, P/Q-, R-type channel effects

Evidence Dimension	L-type vs. non-L-type HVA Ca²⁺ channel selectivity; LVA ICa inhibition potency
Target Compound Data	Nilvadipine: selective inhibition of L-type HVA ICa (34% of total); IC50 (HVA) = 1.5 × 10⁻⁷ M; IC50 (LVA, 1-s) = 1.9 × 10⁻⁶ M
Comparator Or Baseline	Amlodipine: non-selective inhibition of all HVA subtypes; IC50 (LVA, 1-s) = 4.0 × 10⁻⁶ M
Quantified Difference	Nilvadipine is L-type selective (34% of HVA); amlodipine is non-selective. LVA IC50: nilvadipine is 2.1× more potent.
Conditions	Rat hippocampal CA1 pyramidal neurons; whole-cell patch clamp; HVA subtypes: L, N, P, Q, R

Why This Matters

For cerebrovascular and neuroprotection studies, selective L-type channel inhibition avoids off-target effects on N-, P/Q-, and R-type channels that are critical for neurotransmitter release, making enantiopure (R)-nilvadipine a more mechanism-specific tool than amlodipine.

• [1] Ishibashi H, Murai Y, Akaike N. Effect of nilvadipine on the voltage-dependent Ca²⁺ channels in rat hippocampal CA1 pyramidal neurons. Brain Res. 1998;813(1):121-127. doi:10.1016/s0006-8993(98)01018-x. View Source

Dual LCC and SYK Inhibition Mechanism

(+)-Nilvadipine is the enantiomer responsible for L-type calcium channel (LCC) blockade, whereas (−)-nilvadipine is considered inactive at LCC [1]. However, both enantiomers inhibit spleen tyrosine kinase (SYK) activity and reduce amyloid-β (Aβ) production while increasing Aβ clearance across the blood-brain barrier [1]. Treatment of P301S mutant human Tau transgenic mice with (−)-nilvadipine reduced Tau hyperphosphorylation at multiple AD-relevant epitopes via SYK inhibition, demonstrating an LCC-independent pharmacological mechanism [1]. (R)-Nilvadipine is therefore unique among DHP calcium blockers in possessing this dual LCC/SYK profile.

Dual LCC/SYK mechanism

Head-to-head

(+)-enantiomer: LCC + SYK inhibition; (−)-enantiomer: SYK only

SYK-dependent Aβ clearance across BBB; P301S Tau mouse model

Enables clean dissection of LCC-dependent vs. SYK-dependent endpoints

Dual-mechanism probe not available from other DHP CCBs

Evidence Dimension	LCC inhibition vs. SYK inhibition — functional segregation by enantiomer
Target Compound Data	(+)-Nilvadipine: active LCC blocker AND SYK inhibitor; (−)-Nilvadipine: LCC-inactive but retains SYK inhibition and anti-Aβ activity
Comparator Or Baseline	Other DHP CCBs (e.g., nifedipine, amlodipine): LCC blockade only; no reported SYK inhibition
Quantified Difference	Not applicable (qualitative mechanistic segregation); only nilvadipine enantiomers show SYK-dependent Aβ-lowering across BBB.
Conditions	In vitro Aβ production/clearance assays; P301S Tau transgenic mice; SYK pharmacological inhibition studies

Why This Matters

For Alzheimer's disease and neuroinflammation research, (R)-nilvadipine provides a dual-mechanism probe (LCC + SYK) not available from other DHP calcium blockers, and enantiopure sourcing enables clean dissection of calcium-channel-dependent vs. SYK-dependent effects.

• [1] Paris D, et al. The Spleen Tyrosine Kinase (Syk) Regulates Alzheimer Amyloid-β Production and Tau Hyperphosphorylation. J Biol Chem. 2014;289(49):33927-33944. doi:10.1074/jbc.M114.608091. View Source

Antiatherogenic Potency in Vivo

In cholesterol-fed rabbits, subcutaneous nilvadipine at 1.0 or 3.2 mg/kg/day for 10 weeks significantly reduced aortic Sudan IV-positive intimal lesion area and decreased cholesterol and calcium content in the thoracic aorta [1]. By contrast, nifedipine and nicardipine, each given at 10.0 mg/kg/day (3- to 10-fold higher doses), either had no effect or were weaker in antiatherogenic effect [1]. In a separate cuff-induced intimal thickening model, nilvadipine (FR34235) dose-dependently inhibited intimal thickening and was the most potent among nifedipine, verapamil, and diltiazem, with an IC50 for smooth muscle cell migration of 3.3 × 10⁻¹¹ M vs. 1.7 × 10⁻¹⁰ M for nifedipine [2].

Antiatherogenic potency

Head-to-head

SMC migration IC50 = 3.3 × 10⁻¹¹ M vs. nifedipine 1.7 × 10⁻¹⁰ M

5.2× more potent; cholesterol-fed rabbit atherosclerosis model

Supports vascular remodeling model-response interpretation

Effective at ≥3-fold lower dose than nifedipine

Evidence Dimension	Antiatherogenic efficacy in vivo (lesion area); in vitro SMC migration inhibition IC50
Target Compound Data	Nilvadipine: Significant reduction of aortic lesions at 1.0–3.2 mg/kg/day; SMC migration IC50 = 3.3 × 10⁻¹¹ M
Comparator Or Baseline	Nifedipine: No/weaker effect at 10.0 mg/kg/day; SMC migration IC50 = 1.7 × 10⁻¹⁰ M; Nicardipine: weaker at 10.0 mg/kg/day
Quantified Difference	Nilvadipine effective at ≥3-fold lower dose than nifedipine; SMC migration IC50 5.2× more potent than nifedipine
Conditions	Cholesterol-fed rabbit atherosclerosis model (10 weeks); rabbit carotid artery cuff model (3 weeks); rat aortic SMC Boyden chamber migration assay

Why This Matters

For atherosclerosis research and drug development, nilvadipine demonstrates quantifiably superior antiatherogenic potency over nifedipine and nicardipine at lower doses, making it a preferred reference compound for studies of calcium antagonist effects on vascular remodeling.

• [1] Koibuchi Y, et al. Suppression of atherogenesis in cholesterol-fed rabbits treated with nilvadipine, a new vasoselective calcium entry blocker. Atherosclerosis. 1989;79(2-3):147-155. doi:10.1016/0021-9150(89)90119-6. View Source
• [2] Nomoto A, et al. Antiatherogenic activity of FR34235 (Nilvadipine), a new potent calcium antagonist: Effect on cuff-induced intimal thickening of rabbit carotid artery. Atherosclerosis. 1987;64(2-3):255-261. View Source

Cerebrovascular and Cognitive Benefit vs. Amlodipine

In a randomized study of 12 hypertensive patients with mild cognitive impairment (MCI), both nilvadipine (n=6) and amlodipine (n=6) produced similar significant reductions in systolic and diastolic blood pressure [1]. However, only the nilvadipine group showed a significant increase in the Logical Memory subscore of the Wechsler Memory Scale-Revised and an improvement in regional cerebral blood flow (rCBF) in the left frontal lobe on SPECT imaging, whereas the amlodipine group showed a decrease in rCBF in the left temporal lobe [1].

Cerebrovascular & cognitive

Head-to-head

Improved left frontal rCBF and Logical Memory subscore; amlodipine decreased temporal rCBF

Hypertensive MCI patients, 12–16 weeks, SPECT; n=6 per group

Reported neurovascular endpoint context; requires validation

Differential cognitive outcome despite equivalent BP reduction

Evidence Dimension	Cognitive function (Wechsler Memory Scale-Revised) and regional cerebral blood flow (SPECT)
Target Compound Data	Nilvadipine: Significant increase in Logical Memory subscore; improved left frontal lobe rCBF
Comparator Or Baseline	Amlodipine: No significant change in Logical Memory subscore; decreased left temporal lobe rCBF
Quantified Difference	Differential cognitive and rCBF outcomes despite equivalent blood pressure reduction (qualitative; n=6 per group)
Conditions	Hypertensive patients with MCI; 12–16 weeks treatment; N-isopropyl-p-[¹²³I]iodoamphetamine SPECT

Why This Matters

For neurovascular and cognitive research, nilvadipine provides additional cerebrovascular and cognitive benefits beyond blood pressure lowering that are not observed with amlodipine, likely attributable to its higher lipophilicity and CNS penetration.

• [1] Hanyu H, et al. Favourable effects of nilvadipine on cognitive function and regional cerebral blood flow on SPECT in hypertensive patients with mild cognitive impairment. Nucl Med Commun. 2007;28(4):281-287. View Source

Optimal Applications for (R)-Nilvadipine

Enantiomer-Specific PK/PD Studies

Enantiopure (R)-nilvadipine is essential for PK/PD studies requiring unambiguous attribution of pharmacological effects to L-type calcium channel blockade. As the (+)-enantiomer achieves 2.4- to 3.6-fold higher AUC than the (−)-enantiomer after oral racemate administration [1], using purified (R)-nilvadipine eliminates the confounding contribution of the pharmacokinetically distinct but LCC-inactive (−)-enantiomer, enabling accurate dose-response modeling.

Dual LCC and SYK Pathway Research in Neurodegeneration

For Alzheimer's disease and neuroinflammation research, (R)-nilvadipine uniquely serves as a dual-mechanism probe that inhibits both L-type calcium channels (via the (+)-enantiomer) and spleen tyrosine kinase (SYK, via both enantiomers) to reduce Aβ accumulation and Tau hyperphosphorylation [1]. No other DHP calcium blocker (e.g., nifedipine, amlodipine, nicardipine) provides this combined LCC/SYK inhibitory profile.

Vascular Selectivity and Atherosclerosis Studies

(R)-Nilvadipine is the preferred reference compound for vascular biology studies requiring high vasoselectivity (vascular/cardiac ratio 251, 9- to 10-fold higher than nifedipine) with documented antiatherogenic efficacy [1]. Its superior potency in inhibiting smooth muscle cell migration (IC50 = 3.3 × 10⁻¹¹ M, 5.2-fold more potent than nifedipine) makes it a benchmark for calcium antagonist anti-atherosclerosis research [2].

Cerebrovascular and Cognitive Pharmacology

For studies investigating cerebral blood flow and cognitive outcomes, (R)-nilvadipine is indicated based on clinical evidence of improved regional cerebral blood flow and cognitive function in hypertensive patients with MCI — benefits not observed with amlodipine despite equivalent blood pressure reduction [1]. Its high lipophilicity and selective neuronal L-type channel inhibition (IC50 HVA = 1.5 × 10⁻⁷ M) provide mechanistic rationale for cerebrovascular applications [2].

Application

Selection Property

Validation Focus

Enantiomer-specific PK/PD studies

Stereochemical-control context

Enantiomer-attribution review; active-enantiomer exposure modeling

Dual LCC and SYK pathway research

Dual-mechanism probe fit

Pathway-response dissection; LCC-dependent vs. SYK-dependent endpoint separation

Vascular selectivity and atherosclerosis studies

Vasoselectivity index

Model-response endpoint context; SMC migration assay review

Cerebrovascular and cognitive pharmacology

Neuronal L-type selectivity and CNS penetration

Reported neurovascular endpoint monitoring; model-response validation

• [1] Hanyu H, et al. Favourable effects of nilvadipine on cognitive function and regional cerebral blood flow on SPECT in hypertensive patients with mild cognitive impairment. Nucl Med Commun. 2007;28(4):281-287. View Source
• [2] Ishibashi H, Murai Y, Akaike N. Effect of nilvadipine on the voltage-dependent Ca²⁺ channels in rat hippocampal CA1 pyramidal neurons. Brain Res. 1998;813(1):121-127. View Source